molecular formula C9H9BrO3 B6209483 3-bromo-5-(methoxymethyl)benzoic acid CAS No. 1536144-89-4

3-bromo-5-(methoxymethyl)benzoic acid

Cat. No. B6209483
CAS RN: 1536144-89-4
M. Wt: 245.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-5-(methoxymethyl)benzoic acid is a chemical compound with the molecular formula C9H9BrO3 . It has a molecular weight of 245.07 and is a solid at room temperature .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H9BrO3/c1-13-5-6-2-7(9(11)12)4-8(10)3-6/h2-4H,5H2,1H3,(H,11,12) . This indicates that the molecule consists of a benzoic acid group with a bromo and a methoxymethyl substituent at the 3rd and 5th positions, respectively .


Physical And Chemical Properties Analysis

This compound is a solid at room temperature . and should be stored at a temperature between 2-8°C .

Scientific Research Applications

Vibrational Analysis and Chemical Reactivity

A study by Yadav et al. (2022) focused on the structure and molecular parameters of 4-bromo-3-(methoxymethoxy) benzoic acid, a compound closely related to 3-bromo-5-(methoxymethyl)benzoic acid. They used density functional theory (DFT) to determine reactivity descriptors, and assessed how solvation alters these values. The study also explored the non-linear optical properties of the chemical.

Synthesis of Derivatives

Zha Hui-fang (2011) synthesized 3-bromo-4-hydroxy-5-methoxy-benzoic acid methyl ester, a derivative of this compound, starting from vanillin. This process involved bromation, oxidation, and esterification steps, with the products identified using 1H-NMR and IR techniques (Zha Hui-fang, 2011).

Industrial Scale-Up for Therapeutic Applications

Zhang et al. (2022) detailed an industrial process scale-up of 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, which is similar to this compound. This compound is a key intermediate in the manufacturing of SGLT2 inhibitors for diabetes therapy. The process involved multiple steps like nitration, hydrolysis, and bromination, demonstrating scalability and cost-effectiveness (Zhang et al., 2022).

Crystal Structure Comparisons

The crystal structures of closely related compounds, such as methyl 4-bromo-2-(methoxymethoxy)benzoate and 4-bromo-3-(methoxymethoxy)benzoic acid, were compared by Suchetan et al. (2016). They found that two-dimensional architectures were formed principally by C—H⋯O hydrogen bonds, Br⋯O interactions, and π–π interactions.

Biological Activity of Related Compounds

Xu et al. (2003) isolated bromophenols from the marine alga Rhodomela confervoides, including compounds structurally similar to this compound. They identified these compounds using MS and NMR spectroscopic analyses and found that they exhibited antibacterial activities (Xu et al., 2003).

Safety and Hazards

The compound is classified under the GHS07 hazard class . It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335) . Precautionary measures include avoiding breathing dust, mist, spray, and contact with skin and eyes .

Mechanism of Action

Action Environment

The action, efficacy, and stability of 3-bromo-5-(methoxymethyl)benzoic acid can be influenced by various environmental factors . These can include factors like pH, temperature, and the presence of other molecules in the environment. For instance, the compound’s activity could be affected by the pH of the environment, as changes in pH can influence the ionization state of the compound, potentially affecting its binding to its targets.

properties

{ "Design of the Synthesis Pathway": "The synthesis of 3-bromo-5-(methoxymethyl)benzoic acid can be achieved through a multi-step process involving the bromination of a starting material followed by methylation and carboxylation reactions.", "Starting Materials": [ "3-hydroxy-5-methylbenzoic acid", "bromine", "sodium hydroxide", "dimethyl sulfate", "carbon dioxide", "methanol", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Bromination of 3-hydroxy-5-methylbenzoic acid with bromine in the presence of sulfuric acid and water to yield 3-bromo-5-methylbenzoic acid.", "Step 2: Methylation of 3-bromo-5-methylbenzoic acid with dimethyl sulfate in the presence of sodium hydroxide and methanol to yield 3-bromo-5-(methoxymethyl)benzoic acid.", "Step 3: Carboxylation of 3-bromo-5-(methoxymethyl)benzoic acid with carbon dioxide in the presence of a base such as sodium hydroxide to yield the final product, 3-bromo-5-(methoxymethyl)benzoic acid." ] }

CAS RN

1536144-89-4

Molecular Formula

C9H9BrO3

Molecular Weight

245.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.